Cas no 61561-60-2 (1H-Inden-1-ol, 1-(4-ethylphenyl)-2,3-dihydro-)

• Product Name: 1H-Inden-1-ol, 1-(4-ethylphenyl)-2,3-dihydro-
• CAS No: 61561-60-2
• MF: C₁₇H₁₈O
• MW: 238.324224948883
• CID: 474801
• PubChem ID: 15621195
• Update Time: 2025-04-19

1H-Inden-1-ol, 1-(4-ethylphenyl)-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-ol, 1-(4-ethylphenyl)-2,3-dihydro-
• 1-(4-ethylphenyl)-2,3-dihydroinden-1-ol
• DTXSID10575916
• 61561-60-2
• AKOS006096364
• 1-(4-Ethylphenyl)-2,3-dihydro-1H-inden-1-ol

• Inchi： 1S/C17H18O/c1-2-13-7-9-15(10-8-13)17(18)12-11-14-5-3-4-6-16(14)17/h3-10,18H,2,11-12H2,1H3
• InChI Key： KZYKOIFUFBNBEF-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC(CC)=CC=2)C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 238.13584
• Monoisotopic Mass: 238.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23